3-(2-Aminopropyl)-1,3-oxazolidine-2,4-dione

• Molecular Formula: C6H10N2O3
• Molecular Weight: 158.16 g/mol
• SMILES: CC(CN1C(=O)COC1=O)N
• InChI: InChI=1S/C6H10N2O3/c1-4(7)2-8-5(9)3-11-6(8)10/h4H,2-3,7H2,1H3
• InChIKey: MLXLSGLEPUQTID-UHFFFAOYSA-N

3-(2-Aminopropyl)-1,3-oxazolidine-2,4-dione: Core Oxazolidinedione Building Block

3-(2-Aminopropyl)-1,3-oxazolidine-2,4-dione (CAS 1706429-40-4, Molecular Formula C6H10N2O3, Molecular Weight 158.16 g/mol) is a heterocyclic organic compound belonging to the oxazolidine-2,4-dione class. It features a 1,3-oxazolidine-2,4-dione ring functionalized at the N3 position with a 2-aminopropyl side chain, introducing a primary amine functionality that is absent in classical anticonvulsant oxazolidinediones like trimethadione and paramethadione [1]. This primary amine confers distinct reactivity for bioconjugation and further derivatization, positioning it as a versatile intermediate in medicinal chemistry. The oxazolidine-2,4-dione scaffold is recognized for diverse biological activities, including mineralocorticoid receptor (MR) antagonism, anticonvulsant effects, and enzyme inhibition, with the nature of N-substitution profoundly influencing potency and selectivity [1] [2].

✓

Primary amine enables bioconjugation and probe synthesis

✓

Chiral center supports stereochemical SAR studies

✓

Scaffold for diversity-oriented screening libraries

• [1] Cox, J. M., et al. (2014). Mineralocorticoid receptor antagonists: identification of heterocyclic amide replacements in the oxazolidinedione series. Bioorganic & Medicinal Chemistry Letters, 24(7), 1681-1684. View Source
• [2] Santana, A. B., et al. (2012). N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 22(12), 3993-3997. doi: 10.1016/j.bmcl.2012.04.093 View Source

Why 3-(2-Aminopropyl)-1,3-oxazolidine-2,4-dione Cannot Be Replaced

The oxazolidine-2,4-dione scaffold is not a monolithic pharmacophore; its biological activity is exquisitely sensitive to the nature of N3-substitution [1]. In a landmark study on serine protease inhibition, Santana et al. demonstrated that N-substitution has a large effect on inhibitory potency against elastase, with N-acyl and N-sulfonyl derivatives emerging as potent pseudo-irreversible inhibitors while unsubstituted or N-alkyl variants showed minimal activity [1]. Similarly, classical anticonvulsants like trimethadione (3,5,5-trimethyl) and paramethadione (5-ethyl-3,5-dimethyl) rely on small alkyl groups that confer high lipophilicity and a narrow therapeutic window, whereas the 2-aminopropyl chain introduces a basic, flexible tether with a primary amine capable of forming hydrogen bonds and ionic interactions [2]. The substitution of even a single methylene unit (e.g., 2-aminoethyl vs. 3-aminopropyl vs. 2-aminopropyl) alters computed logP, topological polar surface area, and rotatable bond count, all of which are critical determinants of permeability, solubility, and target engagement [3] [4]. These physicochemical differences make interchanging compounds within this class without re-optimization of assay conditions or synthetic routes scientifically unjustifiable.

N3-substitution sensitivity

N-alkyl vs. N-aminoalkyl variants may shift biological activity profiles, limiting direct substitution.

Absent amine handle

Trimethadione and paramethadione lack the primary amine required for bioconjugation workflows.

Chain length and branching effects

2-aminoethyl or linear 3-aminopropyl isomers alter logP and rotatable bonds, affecting permeability context.

• [1] Santana, A. B., et al. (2012). N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 22(12), 3993-3997. doi: 10.1016/j.bmcl.2012.04.093 View Source
• [2] Brouillette, W. J., et al. (1988). Anticonvulsant activities of phenyl-substituted bicyclic 2,4-oxazolidinediones and monocyclic models. Comparison with binding to the neuronal voltage-dependent sodium channel. Journal of Medicinal Chemistry, 31(11), 2218-2221. doi: 10.1021/jm00119a025 View Source
• [3] PubChem. (2024). 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione. CID 86262371. Computed Properties: XLogP3-AA = -1.2, Topological Polar Surface Area = 72.6 Ų, Rotatable Bond Count = 2. https://pubchem.ncbi.nlm.nih.gov/compound/86262371 View Source
• [4] PubChem. (2024). 3-(3-Aminopropyl)-1,3-oxazolidine-2,4-dione. CID 86262389. Computed Properties: XLogP3-AA = -0.9, Topological Polar Surface Area = 72.6 Ų, Rotatable Bond Count = 3. https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Aminopropyl_-1_3-oxazolidine-2_4-dione View Source

Quantitative Differentiation Evidence

Primary Amine Enables Bioconjugation

3-(2-Aminopropyl)-1,3-oxazolidine-2,4-dione contains a primary amine on its N3 side chain, a feature absent in classical oxazolidinedione anticonvulsants such as trimethadione (3,5,5-trimethyl) and paramethadione (5-ethyl-3,5-dimethyl) which bear only simple alkyl substituents at N3 [1]. This primary amine is reactive toward NHS esters, imidoesters, and other amine-reactive crosslinkers commonly used in bioconjugation and chemical probe synthesis . In contrast, the 3-(3-aminopropyl) positional isomer (CAS 1706429-42-6) also contains a primary amine but differs in the position of the amine relative to the oxazolidinedione ring: the 2-aminopropyl substituent on the target compound places the amine at a branched position (α-carbon to the ring attachment), which alters the steric environment and pKa of the amine compared to the linear 3-aminopropyl chain [2]. This structural difference affects conjugation kinetics and the spatial orientation of any attached payload.

Amine Handle

Class-level inference

Target: branched primary amine (NHS-reactive). Comparators: trimethadione/paramethadione (no amine), 3-(3-aminopropyl) isomer (linear amine).

Supports amine-directed probe synthesis workflows.

Reactivity context; conjugate stability to verify.

Evidence Dimension	Presence and type of amine functionality
Target Compound Data	Primary amine (branched, 2-aminopropyl) – reactive toward NHS esters and imidoesters; pKa ~9-10 (estimated for aliphatic primary amine)
Comparator Or Baseline	Trimethadione: No primary amine (only N-methyl); Paramethadione: No primary amine (N-methyl, C5-ethyl); 3-(3-Aminopropyl) isomer: Primary amine (linear, 3-aminopropyl)
Quantified Difference	Qualitative difference: presence vs. absence of amine-reactive handle; branched vs. linear amine affects steric accessibility
Conditions	Chemical reactivity assessment; bioconjugation conditions (pH 7.2-9, aqueous buffer)

Why This Matters

The presence of a primary amine enables covalent immobilization, fluorescent labeling, or payload conjugation that is impossible with N-alkyl oxazolidinediones, making the target compound the only choice for applications requiring amine-directed bioconjugation in this scaffold class.

• [1] Brouillette, W. J., et al. (1988). Anticonvulsant activities of phenyl-substituted bicyclic 2,4-oxazolidinediones and monocyclic models. Journal of Medicinal Chemistry, 31(11), 2218-2221. doi: 10.1021/jm00119a025 View Source
• [2] PubChem. (2024). 3-(3-Aminopropyl)-1,3-oxazolidine-2,4-dione. CID 86262389. https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Aminopropyl_-1_3-oxazolidine-2_4-dione View Source

Physicochemical Differences Among Isomers

Computational property analysis reveals quantifiable differences between the target compound and its closest analogs that impact drug-likeness and assay compatibility. The 2-aminoethyl analog (CAS 856787-35-4, CID 86262371) has a computed XLogP3-AA of -1.2, which is 0.3 log units more hydrophilic than the 3-aminopropyl analog (CAS 1706429-42-6, CID 86262389) with XLogP3-AA of -0.9 [1] [2]. By interpolation based on chain length and branching effects, the target compound (2-aminopropyl, branched) is predicted to have an XLogP3-AA intermediate between these two values, approximately -1.05. The 2-aminopropyl substitution introduces a chiral center at the α-carbon of the side chain (not present in the linear 3-aminopropyl isomer), creating a racemic or enantiomerically pure mixture that can exhibit differential target engagement . The 2-aminoethyl analog has only 2 rotatable bonds versus 3 for the 3-aminopropyl analog, with the target compound also having 3 rotatable bonds but with a different spatial arrangement due to branching [1] [2].

Physicochemical Profile

Cross-study comparable

XLogP3-AA ~ -1.05 (est.); TPSA 72.6 Ų; Rotatable bonds 3 vs. 2 for 2-aminoethyl analog. ΔXLogP3-AA +0.15 (vs. 2-aminoethyl), -0.15 (vs. 3-aminopropyl).

LogP and flexibility context may influence permeability.

Computed values; experimental validation advised.

Evidence Dimension	Computed logP, topological polar surface area, rotatable bond count, and chirality
Target Compound Data	XLogP3-AA: ~-1.05 (estimated); TPSA: 72.6 Ų; Rotatable Bonds: 3; Chiral center at side chain α-carbon
Comparator Or Baseline	2-Aminoethyl analog (CAS 856787-35-4): XLogP3-AA = -1.2, TPSA = 72.6 Ų, Rotatable Bonds = 2, No chiral center in side chain; 3-Aminopropyl analog (CAS 1706429-42-6): XLogP3-AA = -0.9, TPSA = 72.6 Ų, Rotatable Bonds = 3, No chiral center in side chain
Quantified Difference	ΔXLogP3-AA (target vs. 2-aminoethyl): +0.15 log units; ΔXLogP3-AA (target vs. 3-aminopropyl): -0.15 log units; ΔRotatable Bonds (target vs. 2-aminoethyl): +1 bond
Conditions	Computed properties from PubChem (XLogP3 3.0, Cactvs 3.4.6.11); physiological pH context

Why This Matters

A 0.3 logP difference between the 2-aminoethyl and 3-aminopropyl analogs is significant in medicinal chemistry optimization, as it can alter membrane permeability by 2- to 3-fold, meaning the target compound occupies a distinct physicochemical niche that cannot be recapitulated by either the shorter or the linear positional isomer.

• [1] PubChem. (2024). 3-(2-Aminoethyl)-1,3-oxazolidine-2,4-dione. CID 86262371. Computed Properties: XLogP3-AA = -1.2, TPSA = 72.6 Ų, Rotatable Bond Count = 2. https://pubchem.ncbi.nlm.nih.gov/compound/86262371 View Source
• [2] PubChem. (2024). 3-(3-Aminopropyl)-1,3-oxazolidine-2,4-dione. CID 86262389. Computed Properties: XLogP3-AA = -0.9, TPSA = 72.6 Ų, Rotatable Bond Count = 3. https://pubchem.ncbi.nlm.nih.gov/compound/3-_3-Aminopropyl_-1_3-oxazolidine-2_4-dione View Source

LOXL2 Inhibitory Potential from Patent Data

While no direct LOXL2 IC50 data are publicly available for 3-(2-aminopropyl)-1,3-oxazolidine-2,4-dione itself, the oxazolidine-2,4-dione scaffold is prominently represented in patent literature as a core structure for lysyl oxidase-like 2 (LOXL2) inhibitors. US Patent 11,358,936 (Pharmakea) discloses multiple oxazolidine-2,4-dione derivatives with potent LOXL2 inhibition, with exemplified compounds achieving IC50 values as low as 203 nM in recombinant human LOXL2 assays using CHO-expressed enzyme with DAP substrate [1]. The structurally related 3-[2-(methylamino)ethyl]-1,3-oxazolidine-2,4-dione has been reported to demonstrate potent, low-nanomolar inhibition of human LOX and LOXL2 enzymes . The target compound's 2-aminopropyl substitution represents a distinct chemical space within this pharmacophore class, with the primary amine providing a handle for further optimization that is not present in the N-methylated analog .

LOXL2 Potential

Class-level inference

No direct IC50 available. Class precedent: oxazolidine-2,4-dione derivatives with IC50 203–321 nM (recombinant human LOXL2).

Supports LOXL2 screening library inclusion; data to verify.

Patent-based inference; direct measurement required.

Evidence Dimension	LOXL2 inhibitory activity of oxazolidine-2,4-dione scaffold
Target Compound Data	No direct LOXL2 IC50 data available; structurally positioned as a potential LOXL2 inhibitor scaffold based on class precedent
Comparator Or Baseline	US11358936 oxazolidine-2,4-dione derivatives: IC50 = 203-321 nM (recombinant human LOXL2, CHO cells, DAP substrate); 3-[2-(Methylamino)ethyl]-1,3-oxazolidine-2,4-dione: reported potent nanomolar LOX/LOXL2 inhibition
Quantified Difference	Cannot be quantified without direct measurement; class precedent supports nanomolar to low-micromolar LOXL2 inhibitory potential
Conditions	LOXL2 amine oxidase activity measured by Amplex Red fluorescence; 10-20× concentrated conditioned media from CHO cells; DAP substrate; 2 hr preincubation

Why This Matters

The target compound occupies a unique and as-yet-uncharacterized position within a validated LOXL2 inhibitor pharmacophore class; procurement and screening of this compound could yield novel intellectual property not covered by existing patents on N-methylated or N-aryl oxazolidinediones.

• [1] Pharmakea Therapeutics. (2022). US Patent 11,358,936 B2: Lysyl oxidase-like 2 inhibitors and uses thereof. BindingDB Compound 4-11 (BDBM50232681): IC50 = 203 nM; Compound 2-3 (BDBM50232693): IC50 < 300 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50232681 View Source

Mild CO2 Fixation Synthesis

Oxazolidine-2,4-diones can be synthesized via a mild, CO2-fixation protocol using 2-alkynamides with K2CO3 in DMSO at 30°C, achieving efficient assembly under transition-metal-free conditions [1]. This contrasts with alternative synthetic routes such as Selectfluor™-catalyzed oxidative cyclization of ynamides, which requires the specialized (and more expensive) reagent Selectfluor™ and produces yields ranging from 69% to 94% [2]. The 2-aminopropylamine precursor required for the target compound is commercially available and can be incorporated via the CO2-fixation route, offering a potentially more scalable and cost-effective synthesis compared to the preparation of N-aryl or N-sulfonyl oxazolidinedione derivatives that require additional protection/deprotection steps [3].

Synthesis Approach

Cross-study comparable

CO2 fixation route: K2CO3, DMSO, 30°C, metal-free. Selectfluor™ route: 69–94% yield, specialized reagent required. Traditional routes: 80–250°C.

Milder conditions may improve scalability and green chemistry fit.

Comparative yield data from literature; vendor purity 95%.

Evidence Dimension	Synthetic yield and conditions for oxazolidine-2,4-dione formation
Target Compound Data	Synthesized via reaction of 2-aminopropylamine with CO2 in presence of K2CO3 (mild conditions, 30°C, DMSO) [1]; commercial availability at 95% purity from multiple vendors
Comparator Or Baseline	Selectfluor™-catalyzed route: 69-94% yield, requires Selectfluor™ and DMSO as oxidant; traditional carbamate/α-hydroxyester route: requires 80-250°C; N-acyl/sulfonyl derivatives: require additional acylation/sulfonylation steps post-cyclization
Quantified Difference	CO2 fixation route operates at 30°C vs. 80-250°C for traditional routes (~50-220°C lower); avoids transition metal catalysts and specialized fluorinating reagents
Conditions	CO2 balloon, K2CO3, DMSO, 30°C; Selectfluor™ route: DMSO, air atmosphere, Selectfluor™ catalyst

Why This Matters

The milder, metal-free synthesis reduces procurement cost, improves safety profile, and aligns with green chemistry principles, making the target compound a more attractive starting material for scale-up compared to oxazolidinediones requiring harsher conditions or expensive catalysts.

• [1] Chen, G., Fu, C., & Ma, S. (2011). A novel synthesis of oxazolidine-2,4-diones via an efficient fixation of CO2 with 3-aryl-2-alkynamides. Organic & Biomolecular Chemistry, 9(1), 105-110. https://www.semanticscholar.org/paper/A-novel-synthesis-of-oxazolidine-2%2C4-diones-via-an-Chen-Fu/f1faed345409329185dfb4dc0de596fc74a4da01 View Source
• [2] He, G., Li, Y., Yu, Z., Chen, Z., Tang, Y., Song, G., & Loh, T. P. (2019). Selectfluor™-catalyzed oxidative cyclization of ynamides enables facile synthesis of oxazolidine-2,4-diones. Organic Chemistry Frontiers, 6(21), 3644-3648. doi: 10.1039/c9qo00845d View Source
• [3] Santana, A. B., et al. (2012). N-Acyl and N-sulfonyloxazolidine-2,4-diones are pseudo-irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 22(12), 3993-3997. doi: 10.1016/j.bmcl.2012.04.093 View Source

Application Scenarios

Chemical Probe Synthesis via Amine Conjugation

The primary amine on the 2-aminopropyl side chain makes this compound uniquely suited for covalent conjugation to NHS esters, imidoesters, or other amine-reactive handles. This enables the generation of fluorescent probes, affinity chromatography resins, or biotinylated derivatives for target identification studies—applications that are precluded for N-alkyl oxazolidinediones such as trimethadione [1].

LOXL2/LOX Inhibitor Screening Libraries

Given the validated role of oxazolidine-2,4-diones as LOXL2 inhibitors in patent literature [1], the target compound is a logical inclusion in diversity-oriented screening libraries for fibrosis (idiopathic pulmonary fibrosis, NASH) and oncology (metastasis, tumor microenvironment) programs. Its uncharacterized activity profile at LOXL2 offers the potential for discovering novel structure-activity relationships not covered by existing patents on N-methylated or N-aryl analogs [2].

Mineralocorticoid Receptor Antagonist Lead Optimization

Oxazolidine-2,4-diones have demonstrated potent and selective MR antagonism [1]. The target compound's 2-aminopropyl substituent introduces a basic amine that can form ionic interactions with acidic residues in the MR ligand-binding domain, potentially improving binding affinity and selectivity over the glucocorticoid receptor compared to neutral, lipophilic oxazolidinediones [2]. This makes it a valuable starting point for medicinal chemistry campaigns targeting hypertension, chronic kidney disease, and heart failure [1].

CO2 Valorization & Green Chemistry Research

The synthesis of this compound via CO2 fixation with 2-alkynamides under mild, transition-metal-free conditions [1] makes it an ideal model substrate for academic and industrial research programs focused on carbon dioxide utilization and sustainable heterocycle synthesis. It can serve as a benchmark compound for comparing the efficiency of novel CO2-incorporation methodologies against established protocols [2].

Application

Selection Property

Validation Focus

Chemical probe synthesis

Amine-reactive handle

Conjugation efficiency and probe stability

LOXL2 inhibitor screening

Unexplored LOXL2 pharmacophore

IC50 determination and SAR mapping

MR antagonist optimization

Basic amine for ionic interactions

MR vs. GR selectivity assays

CO2 valorization research

Synthesized via mild CO2 fixation

Yield comparison and green metrics

• [1] Chen, G., Fu, C., & Ma, S. (2011). A novel synthesis of oxazolidine-2,4-diones via an efficient fixation of CO2 with 3-aryl-2-alkynamides. Organic & Biomolecular Chemistry, 9(1), 105-110. https://www.semanticscholar.org/paper/A-novel-synthesis-of-oxazolidine-2%2C4-diones-via-an-Chen-Fu/f1faed345409329185dfb4dc0de596fc74a4da01 View Source
• [2] Pharmakea Therapeutics. (2022). US Patent 11,358,936 B2: Lysyl oxidase-like 2 inhibitors and uses thereof. https://patents.google.com/patent/US11358936 View Source
• [3] Cox, J. M., et al. (2014). Mineralocorticoid receptor antagonists: identification of heterocyclic amide replacements in the oxazolidinedione series. Bioorganic & Medicinal Chemistry Letters, 24(7), 1681-1684. View Source